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Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beryllium diiodide (BeI₂) is an inorganic compound that exists as colorless, needle-like

crystals.[1][2] It is a highly hygroscopic substance that reacts violently with water.[1][2] Due to

the significant health hazards associated with beryllium compounds, stringent handling and

storage protocols are imperative to ensure the safety of laboratory personnel. These

application notes provide essential information and protocols for the safe management of

beryllium diiodide in a research and development setting.

Physicochemical Properties
A summary of the key quantitative data for beryllium diiodide is presented in the table below

for easy reference.
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Property Value References

Molecular Formula BeI₂ [1]

Molar Mass 262.821 g/mol [1]

Appearance Colorless needle-like crystals [1][2]

Density 4.325 g/cm³ [1]

Melting Point 480-510 °C [1][2]

Boiling Point 585-595 °C [1][2]

Solubility

Reacts violently with water.

Soluble in ethanol and carbon

disulfide.

[1][2][3]

Water Solubility
Reacts violently with water,

forming hydroiodic acid.
[1][2]

Health and Safety Hazards
Beryllium compounds are classified as Group 1 carcinogens by the International Agency for

Research on Cancer (IARC). The primary health concern associated with beryllium is

berylliosis, a chronic and often fatal lung disease.[4] Acute exposure can cause irritation to the

skin, eyes, and respiratory tract.[5][6]

Occupational Exposure Limits for Beryllium (as Be):[4][7]

OSHA PEL (Permissible Exposure Limit): 0.2 µg/m³ (8-hour TWA)

OSHA STEL (Short-Term Exposure Limit): 2.0 µg/m³ (15-minute exposure)

NIOSH REL (Recommended Exposure Limit): 0.0005 mg/m³ (as Be)[4]

Handling and Storage Protocols
Personal Protective Equipment (PPE)
Due to the high toxicity of beryllium compounds, a comprehensive PPE strategy is mandatory.
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Respiratory Protection: A NIOSH-approved respirator with appropriate particulate filters is

required when handling beryllium diiodide powder.[5][8]

Eye Protection: Chemical safety goggles or a face shield must be worn.[5][8]

Skin Protection: Wear nitrile or neoprene gloves and a lab coat.[8] For tasks with a high risk

of exposure, disposable coveralls are recommended.

Footwear: Closed-toe shoes are required in the laboratory.

Engineering Controls
Ventilation: All handling of beryllium diiodide powder must be conducted in a certified

chemical fume hood or a glove box to minimize inhalation exposure.[8]

Designated Areas: Establish designated areas for working with beryllium compounds, with

clear signage indicating the hazard.[8]

Storage
Conditions: Store beryllium diiodide in a tightly sealed container in a cool, dry, and well-

ventilated area.[7][9]

Incompatibilities: Keep away from water and moisture, as it reacts violently.[1][2] Store

separately from incompatible materials such as oxidizing agents.

Labeling: All containers must be clearly labeled with the chemical name, hazard warnings

("Toxic," "Carcinogen"), and handling precautions.[8]

Spill and Waste Disposal
Spill Response: In case of a spill, evacuate the area and prevent the spread of dust. Do not

use dry sweeping methods.[8] Clean up spills using a HEPA-filtered vacuum cleaner or by

wet methods.[8] All spill cleanup materials must be disposed of as hazardous waste.

Waste Disposal: All beryllium-contaminated waste, including empty containers, disposable

PPE, and cleaning materials, must be collected in sealed, labeled containers and disposed

of as hazardous waste according to institutional and regulatory guidelines.
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Experimental Protocols
General Protocol for Handling Beryllium Diiodide in a
Research Setting
This protocol outlines the general steps for safely handling beryllium diiodide powder in a

laboratory.

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood or glove box is functioning correctly.

Prepare all necessary equipment and reagents before handling the compound.

Place absorbent pads on the work surface to contain any potential spills.

Handling:

Don the appropriate PPE before entering the designated handling area.

Perform all manipulations of beryllium diiodide powder within the certified fume hood or

glove box.

Use dedicated spatulas and weighing boats for beryllium compounds.

Carefully weigh the required amount of beryllium diiodide, avoiding the generation of

dust.

If making a solution, slowly add the beryllium diiodide to the solvent, being mindful of its

reactivity, especially with protic solvents.

Post-Handling:

Decontaminate all surfaces and equipment used for handling beryllium diiodide.
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Carefully remove and dispose of all contaminated disposable materials in the designated

hazardous waste container.

Remove PPE in the designated area, avoiding contamination of personal clothing.

Wash hands thoroughly with soap and water after handling.

Visualizations
Workflow for Safe Handling and Storage of Beryllium
Diiodide

Start: 
Receive Beryllium Diiodide

Store in a cool, dry, 
well-ventilated area in a 
tightly sealed container.

Prepare for Handling:
- Don full PPE

- Verify engineering controls

Handle in Fume Hood/Glove Box:
- Use designated equipment
- Minimize dust generation

Post-Handling Procedures:
- Decontaminate work area

- Dispose of waste

End: 
Secure Storage
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Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of beryllium diiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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